Cas no 1355248-19-9 (2-chloro-4-(3-chloro-4-methylphenyl)benzonitrile)

• Product Name: 2-chloro-4-(3-chloro-4-methylphenyl)benzonitrile
• CAS No: 1355248-19-9
• MF: C₁₄H₉Cl₂N
• MW: 262.133961439133
• MDL: MFCD21333005
• CID: 2771455
• PubChem ID: 70699702
• Update Time: 2025-05-20

2-chloro-4-(3-chloro-4-methylphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(3-chloro-4-methylphenyl)benzonitrile
• 3,3'-Dichloro-4'-methyl[1,1'-biphenyl]-4-carbonitrile
• BS-26714
• CS-0212020
• MFCD21333005
• 1355248-19-9
• DTXSID00742817

• MDL： MFCD21333005
• Inchi： 1S/C14H9Cl2N/c1-9-2-3-10(6-13(9)15)11-4-5-12(8-17)14(16)7-11/h2-7H,1H3
• InChI Key： NKBQLZOQDSLIIB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)C1C=CC(C#N)=C(C=1)Cl

Computed Properties

• Exact Mass: 261.01100
• Monoisotopic Mass: 261.0112047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 4.84048

Additional information on 2-chloro-4-(3-chloro-4-methylphenyl)benzonitrile

Comprehensive Overview of 2-Chloro-4-(3-chloro-4-methylphenyl)benzonitrile (CAS No. 1355248-19-9)

2-Chloro-4-(3-chloro-4-methylphenyl)benzonitrile (CAS No. 1355248-19-9) is a specialized organic compound widely recognized for its unique structural properties and potential applications in agrochemical and pharmaceutical research. This chlorinated benzonitrile derivative features a dichloro-substituted aromatic ring system, which enhances its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently inquire about its synthesis, stability, and role in developing novel crop protection agents or intermediates for drug discovery.

The compound’s molecular structure, characterized by a nitrile group and chloro-methyl substitution, makes it a valuable building block for designing high-performance materials. Recent trends in green chemistry have spurred interest in optimizing its synthesis to minimize environmental impact, aligning with global sustainability goals. Searches for "eco-friendly synthesis of halogenated benzonitriles" or "applications of 2-chloro-4-(3-chloro-4-methylphenyl)benzonitrile in agriculture" reflect growing demand for innovative solutions.

In agrochemical applications, 2-Chloro-4-(3-chloro-4-methylphenyl)benzonitrile is explored as a precursor for herbicides and pesticides, leveraging its ability to disrupt plant metabolic pathways. Its selective herbicidal activity has been a focal point in studies addressing weed resistance, a critical challenge in modern farming. Keywords like "herbicide intermediates for resistant weeds" or "chlorinated benzonitriles in crop science" highlight its relevance in addressing food security concerns.

From a pharmaceutical perspective, the compound’s aromatic nitrile moiety is instrumental in designing bioactive molecules, particularly in kinase inhibition and antimicrobial research. Its structural flexibility allows for modifications to enhance drug bioavailability or target specificity. Queries such as "nitrile-containing compounds in drug development" or "CAS 1355248-19-9 pharmacological potential" underscore its interdisciplinary importance.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing 2-Chloro-4-(3-chloro-4-methylphenyl)benzonitrile, ensuring purity and consistency for industrial use. Discussions on "quality control for halogenated aromatic compounds" or "analytical methods for benzonitrile derivatives" are common among quality assurance professionals.

Regulatory compliance and safety remain paramount, with emphasis on handling protocols and storage conditions to maintain stability. While not classified as hazardous under standard guidelines, proper laboratory practices are advised. Searches for "safe handling of chlorinated benzonitriles" or "stability of CAS 1355248-19-9" reflect user concerns about operational safety.

In summary, 2-Chloro-4-(3-chloro-4-methylphenyl)benzonitrile (CAS No. 1355248-19-9) exemplifies the intersection of chemistry and innovation, addressing challenges in agriculture and medicine. Its versatility and evolving applications ensure continued interest, driven by advancements in sustainable synthesis and functional material design.